Cas no 238097-10-4 (1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one)

• Product Name: 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one
• CAS No: 238097-10-4
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• MDL: MFCD03843117
• CID: 1415169
• PubChem ID: 24725836
• Update Time: 2025-06-09

1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one
• LogP
• 2',4'-Dimethyl-3-(3-methoxyphenyl)propiophenone
• AKOS016021617
• DTXSID80644229
• MFCD03843117
• 238097-10-4

• MDL： MFCD03843117
• Inchi： 1S/C18H20O2/c1-13-7-9-17(14(2)11-13)18(19)10-8-15-5-4-6-16(12-15)20-3/h4-7,9,11-12H,8,10H2,1-3H3
• InChI Key： FLCRPWCCERPHPJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)CCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.053
• Boiling Point: 423.7°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.554
• PSA: 26.30000
• LogP: 4.12750

Additional information on 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one

Recent Advances in the Study of 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one (CAS: 238097-10-4)

The compound 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one (CAS: 238097-10-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective enzyme inhibitors, particularly targeting inflammatory pathways. The study reported that derivatives of 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one exhibited promising inhibitory effects on cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range.

In addition to its anti-inflammatory properties, research has explored the compound's potential in oncology. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its derivatives as modulators of apoptosis in cancer cell lines. The results indicated that specific structural modifications could enhance pro-apoptotic activity while minimizing cytotoxicity to normal cells, suggesting a possible avenue for targeted cancer therapy.

The pharmacological profile of 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one has also been examined in the context of neurodegenerative diseases. A recent Nature Chemical Biology study (2024) identified its ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings open new possibilities for treating conditions such as Parkinson's disease and depression.

From a chemical perspective, advances in the synthesis of 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one have been reported. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (85%) and purity (>99%), addressing previous challenges in large-scale production. This development is particularly significant for potential pharmaceutical applications.

Despite these promising findings, challenges remain in the clinical translation of this compound. Current research gaps include comprehensive toxicology studies and formulation optimization for enhanced bioavailability. Ongoing studies are investigating these aspects, with preliminary results expected in late 2024.

In conclusion, 1-(2,4-dimethylphenyl)-3-(3-methoxyphenyl)propan-1-one represents a versatile scaffold with multiple therapeutic potentials. Its diverse biological activities and improved synthetic accessibility position it as a compound of significant interest for future drug development efforts across various therapeutic areas.